Cas no 860788-42-7 (8-(2-Fluorophenyl)-2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridine)

• Product Name: 8-(2-Fluorophenyl)-2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridine
• CAS No: 860788-42-7
• MF: C₁₈H₈F₇N₃
• MW: 399.265048027039
• CID: 5014701
• Update Time: 2025-10-28

8-(2-Fluorophenyl)-2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridine Chemical and Physical Properties

Names and Identifiers

• 8-(2-fluorophenyl)-2,4-bis(trifluoromethyl)imidazo[1,2-a]1,8-naphthyridine
• 8-(2-fluorophenyl)-2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridine
• 8-(2-Fluorophenyl)-2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridine

• Inchi： 1S/C18H8F7N3/c19-12-4-2-1-3-10(12)13-8-28-15(26-13)6-5-9-11(17(20,21)22)7-14(18(23,24)25)27-16(9)28/h1-8H
• InChI Key： YSHISWVQYBJHEK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)N=C2C=1C=CC1=NC(C3C=CC=CC=3F)=CN21)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 566
• XLogP3: 5.9
• Topological Polar Surface Area: 30.2

Additional information on 8-(2-Fluorophenyl)-2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridine

8-(2-Fluorophenyl)-2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridine: A Comprehensive Overview

The compound 8-(2-Fluorophenyl)-2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridine, identified by the CAS Registry Number 860788-42-7, represents a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazo[1,2-a][1,8]naphthyridines, which are known for their unique structural features and versatile chemical properties. The molecule's structure incorporates a naphthyridine backbone with imidazole functionality, further substituted with fluorinated groups that enhance its stability and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of multi-component reactions and advanced catalytic techniques. The integration of trifluoromethyl groups at positions 2 and 4 of the naphthyridine ring significantly influences the electronic properties of the molecule, making it an attractive candidate for applications in pharmaceuticals and materials science. Additionally, the presence of a 2-fluorophenyl substituent at position 8 introduces steric and electronic effects that further modulate its reactivity and selectivity in various chemical transformations.

Research studies have highlighted the potential of this compound as a building block for constructing bioactive molecules. For instance, its ability to participate in metal-catalyzed cross-coupling reactions has been extensively explored in recent years. These reactions enable the construction of complex molecular architectures with high precision and efficiency. Furthermore, the compound's stability under harsh reaction conditions makes it an ideal precursor for synthesizing advanced materials such as organic semiconductors and functional polymers.

In terms of biological applications, preliminary studies suggest that this compound exhibits promising activity against certain enzyme targets. Its unique structure allows for selective binding to specific protein domains, making it a potential lead compound for drug discovery efforts. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects.

The synthesis of 8-(2-Fluorophenyl)-2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. The key steps include the formation of the naphthyridine core through cyclization reactions followed by selective fluorination at specific positions. The use of transition metal catalysts has significantly improved the efficiency and yield of these reactions.

From a materials science perspective, this compound has shown potential as a component in organic electronics due to its ability to form stable π-conjugated systems. Its electronic properties make it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated its ability to act as an electron transport layer in OLEDs, enhancing device performance and stability.

In conclusion, 8-(2-Fluorophenyl)-2,4-bis(trifluoromethyl)imidazo[1,2-a][1,8]naphthyridine stands out as a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in fields ranging from medicinal chemistry to materials science. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in driving innovation across these domains.